Cas no 573697-24-2 (3-((3-Methoxybenzyl)thio)-5-(4-methoxyphenyl)-4H-1,2,4-triazol-4-amine)

3-((3-Methoxybenzyl)thio)-5-(4-methoxyphenyl)-4H-1,2,4-triazol-4-amine structure
573697-24-2 structure
Product Name:3-((3-Methoxybenzyl)thio)-5-(4-methoxyphenyl)-4H-1,2,4-triazol-4-amine
CAS No:573697-24-2
MF:C17H18N4O2S
MW:342.415421962738
CID:3051316
PubChem ID:935005
Update Time:2025-04-21

3-((3-Methoxybenzyl)thio)-5-(4-methoxyphenyl)-4H-1,2,4-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • 3-((3-Methoxybenzyl)thio)-5-(4-methoxyphenyl)-4H-1,2,4-triazol-4-amine
    • STL340225
    • 3-[(3-methoxybenzyl)sulfanyl]-5-(4-methoxyphenyl)-4H-1,2,4-triazol-4-amine
    • 643-140-3
    • 3-((3-Methoxybenzyl)thio)-5-(4-methoxyphenyl)-4H-1,2,4-triazol-4-ylamine
    • AKOS000910081
    • 573697-24-2
    • 3-[(3-methoxybenzyl)sulfanyl]-5-(4-methoxyphenyl)-4H-1,2,4-triazol-4-ylamine
    • Inchi: 1S/C17H18N4O2S/c1-22-14-8-6-13(7-9-14)16-19-20-17(21(16)18)24-11-12-4-3-5-15(10-12)23-2/h3-10H,11,18H2,1-2H3
    • InChI Key: KBHUPKLENJIJJL-UHFFFAOYSA-N
    • SMILES: S(C1=NN=C(C2C=CC(=CC=2)OC)N1N)CC1C=CC=C(C=1)OC

Computed Properties

  • Exact Mass: 342.11504700Da
  • Monoisotopic Mass: 342.11504700Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 100Ų
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